2-(sec-butylthio)-3-(4-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 2-butan-2-ylsulfanyl-3-(4-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C21H21N3O2S/c1-4-13(2)27-21-23-18-16-7-5-6-8-17(16)22-19(18)20(25)24(21)14-9-11-15(26-3)12-10-14/h5-13,22H,4H2,1-3H3
• InChI Key: GTJZGKQPQLHPJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=C(C(=O)N1C3=CC=C(C=C3)OC)NC4=CC=CC=C42
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• CAS No.: 536707-79-6

Description

2-(sec-butylthio)-3-(4-methoxyphenyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C21H21N3O2S and its molecular weight is 379.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocycles

Compounds with structures similar to the specified chemical have been used in the synthesis of a variety of heterocyclic compounds. For instance, derivatives of pyrimido[5,4-b]indol have been involved in the synthesis of five and six-membered heterocycles with potential functionalities. These synthetic methodologies facilitate the exploration of novel chemical entities with potential applications in pharmaceuticals and materials science (Mahata et al., 2003).

Pharmacological Evaluation

Some related compounds have been synthesized and evaluated for their pharmacological properties, including antiplatelet and analgesic activities. This indicates a broad interest in exploring the therapeutic potentials of such molecules, especially in areas related to inflammation and pain management (Bruno et al., 2004).

Cytotoxicity Studies

The cytotoxic activities of certain pyrimidine and pyrazolo[1,5-a]pyrimidine derivatives have been assessed, providing insights into their potential use in cancer research. These studies contribute to the identification of new chemotherapeutic agents and help in understanding the structure-activity relationships of such compounds (Hassan et al., 2014).

Synthesis of Antitumor Agents

Research has also focused on the synthesis of derivatives with antitumor activities, suggesting the role of these compounds in the development of new oncology drugs. The exploration of such compounds enhances the arsenal of antineoplastic agents available for cancer treatment (Nguyen et al., 1990).

Material Science Applications

In addition to pharmacological applications, derivatives of pyrimido[5,4-b]indol have been investigated for their potential in material sciences, such as the development of novel organophosphorus compounds for various applications. This includes the exploration of new synthetic routes and the characterization of these compounds for potential use in materials science (Karakus, 2006).